molecular formula C16H13F3N4O3 B121759 4-(2,5-dioxopyrrol-1-yl)-N-[3-[3-(trifluoromethyl)diazirin-3-yl]phenyl]butanamide CAS No. 151077-62-2

4-(2,5-dioxopyrrol-1-yl)-N-[3-[3-(trifluoromethyl)diazirin-3-yl]phenyl]butanamide

Cat. No.: B121759
CAS No.: 151077-62-2
M. Wt: 366.29 g/mol
InChI Key: QNSOHJHPIVRYQN-UHFFFAOYSA-N
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Description

4-(2,5-dioxopyrrol-1-yl)-N-[3-[3-(trifluoromethyl)diazirin-3-yl]phenyl]butanamide, also known as this compound, is a useful research compound. Its molecular formula is C16H13F3N4O3 and its molecular weight is 366.29 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. Its Medical Subject Headings (MeSH) category is Chemicals and Drugs Category - Organic Chemicals - Carboxylic Acids - Acids, Acyclic - Dicarboxylic Acids - Maleates - Maleimides - Supplementary Records. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

IUPAC Name

4-(2,5-dioxopyrrol-1-yl)-N-[3-[3-(trifluoromethyl)diazirin-3-yl]phenyl]butanamide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H13F3N4O3/c17-16(18,19)15(21-22-15)10-3-1-4-11(9-10)20-12(24)5-2-8-23-13(25)6-7-14(23)26/h1,3-4,6-7,9H,2,5,8H2,(H,20,24)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MRRHBQSFTWKYPQ-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=CC(=C1)NC(=O)CCCN2C(=O)C=CC2=O)C3(N=N3)C(F)(F)F
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H13F3N4O3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID50934164
Record name 4-(2,5-Dioxo-2,5-dihydro-1H-pyrrol-1-yl)-N-{3-[3-(trifluoromethyl)-3H-diaziren-3-yl]phenyl}butanimidic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50934164
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

366.29 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

151077-62-2
Record name N-(2-(3-(Trifluoromethyl)diazirin-3-yl)phenyl)-4-maleimidobutyramide
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0151077622
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name 4-(2,5-Dioxo-2,5-dihydro-1H-pyrrol-1-yl)-N-{3-[3-(trifluoromethyl)-3H-diaziren-3-yl]phenyl}butanimidic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50934164
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

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